Cas no 154127-41-0 (4-Desethylamino 4-oxobrinzolamide)

4-Desethylamino 4-oxobrinzolamide is a synthetic intermediate derived from brinzolamide, a carbonic anhydrase inhibitor used in ophthalmic applications. This compound is primarily utilized in pharmaceutical research and development for the synthesis of novel derivatives or analogs of brinzolamide. Its key advantages include high purity and stability, making it suitable for precise chemical modifications and structure-activity relationship studies. The absence of the desethylamino group and the presence of the oxo functionality provide a versatile scaffold for further functionalization. Researchers value this intermediate for its role in exploring enhanced pharmacological properties, such as improved solubility or binding affinity, while maintaining the core structural features of the parent molecule.
4-Desethylamino 4-oxobrinzolamide structure
154127-41-0 structure
Product Name:4-Desethylamino 4-oxobrinzolamide
CAS No:154127-41-0
MF:C10H14N2O6S3
MW:354.422958850861
MDL:MFCD22572589
CID:1040723
PubChem ID:15225313
Update Time:2025-05-27

4-Desethylamino 4-oxobrinzolamide Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Methoxypropyl)-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine-6-sulfonamide 1,1-dioxide
    • 4-Desethylamino 4-oxobrinzolamide
    • 2-(3-Methoxypropyl)-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine-6-sulfomide 1,1-dioxide
    • 2-(3-Methoxypropyl)-4-oxo-3,4-dihydro-2H-thieno-[3,2-e][1,2]thiazine-6-sulfonamide 1,1-dioxide
    • 3,4-Dihydro-2-(3-methoxypropyl)-4-oxo-2H-thieno [3,2-e]-1,2-thiazine-6-sulfonamide 1,1-dioxide
    • 2H-thieno[3,2-e]-1,2-thiazin-6-sulphonamide,3,4-dihydro-2-(3-methoxypropyl)-4-oxo-,1,1-dioxide
    • 3,4-Dihydro-2-(3-methoxy)propyl-4-oxo-2H-thieno[3,2-e]-1,2-thiazine-6-sulfonamide-1,1-dioxide
    • 3,4-dihydro-2-(3-methoxypropyl)-4-oxo-2H-thieno[3,2-e]-1,2-thiazin-6-sulphonamide-1,1-dioxide
    • 2H-Thieno[3,2-e]-1,2-thiazine-6-sulfonaMide, 3,4-dihydro-2-(3-Methoxypropyl)-4-oxo-, 1,1-dioxide
    • DTXSID70570260
    • 3,4-Dihydro-2-(3-methoxypropyl)-4-oxo-2H-thieno(3,2-E)-1,2-thiazine-6-sulfonamide 1,1-dioxide
    • 2-(3-methoxypropyl)-1,1,4-trioxo-3H-thieno[3,2-e]thiazine-6-sulfonamide
    • DB-329260
    • 2-(3-Methoxypropyl)-4-oxo-3,4-dihydro-2H-thieno(3,2-E)(1,2)thiazine-6-sulfonamide 1,1-dioxide
    • O10466
    • 4-Oxo-3,4-dihydro-2-(3-methoxypropyl)-2H-thieno(3,2-E)-1,2-thiazine-6-sulfonamide 1,1-dioxide
    • VCKBAMGUANTCPO-UHFFFAOYSA-N
    • AS-19263
    • MFCD22572589
    • UNII-YQH3S3K5A2
    • 154127-41-0
    • J-009070
    • 2-(3-Methoxypropyl)-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine-6-sulfonamide1,1-dioxide
    • 2-(3-Methoxypropyl)-1,1,4-trioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[3,2-e][1,2]thiazine-6-sulfonamide
    • YQH3S3K5A2
    • 2H-Thieno(3,2-E)-1,2-thiazine-6-sulfonamide, 3,4-dihydro-2-(3-methoxypropyl)-4-oxo-, 1,1-dioxide
    • AKOS016006165
    • 3,4-dihydro-4-oxo-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazine-6-sulfonamide-1,1-dioxide
    • A883751
    • 3,4-Dihydro-2-(3-methoxypropyl)-4-oxo-2H-thieno[3,2-e]-1,2-thiazine-6-sulfonamide 1,1-dioxide
    • SCHEMBL8870862
    • MDL： MFCD22572589
    • Inchi： 1S/C10H14N2O6S3/c1-18-4-2-3-12-6-8(13)7-5-9(20(11,14)15)19-10(7)21(12,16)17/h5H,2-4,6H2,1H3,(H2,11,14,15)
    • InChI Key： VCKBAMGUANTCPO-UHFFFAOYSA-N
    • SMILES： S1(C2=C(C=C(S(N)(=O)=O)S2)C(CN1CCCOC)=O)(=O)=O

Computed Properties

  • Exact Mass: 354.00100
  • Monoisotopic Mass: 354.00139969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 606
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 169Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.569
  • Boiling Point: 614.0±65.0 °C at 760 mmHg
  • Flash Point: 325.1±34.3 °C
  • PSA: 168.84000
  • LogP: 2.41880
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

4-Desethylamino 4-oxobrinzolamide Security Information

4-Desethylamino 4-oxobrinzolamide Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-Desethylamino 4-oxobrinzolamide Pricemore >>

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4-Desethylamino 4-oxobrinzolamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:154127-41-0)2-(3-Methoxypropyl)-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine-6-sulfonamide 1,1-dioxide
Order Number:A883751
Stock Status:in Stock
Quantity:100mg/25mg/5mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:10
Price ($):1174.0/354.0/165.0
Email:sales@amadischem.com

4-Desethylamino 4-oxobrinzolamide Related Literature

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:154127-41-0)2-(3-Methoxypropyl)-4-oxo-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine-6-sulfonamide 1,1-dioxide
A883751
Purity:99%/99%/99%
Quantity:100mg/25mg/5mg
Price ($):1174.0/354.0/165.0
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